Cas no 105-79-3 (isobutyl caproate)
Isobutyl caproate (C10H20O2) is an ester formed from isobutanol and caproic acid, characterized by its fruity, apple-like aroma. This clear, colorless liquid is commonly used as a flavor and fragrance agent in food, beverages, and perfumery due to its pleasant olfactory profile. With a molecular weight of 172.26 g/mol and a boiling point of approximately 168–170°C, it exhibits moderate volatility and stability under typical processing conditions. Its lipophilic nature ensures compatibility with organic matrices, making it suitable for hydrophobic formulations. Isobutyl caproate is valued for its ability to enhance sensory characteristics while maintaining low toxicity and favorable regulatory status for use in consumer products.
isobutyl caproate structure
Product Name:isobutyl caproate
CAS No:105-79-3
MF:C10H20O2
MW:172.264603614807
MDL:MFCD00048870
CID:35349
PubChem ID:87570556
Update Time:2025-05-27
isobutyl caproate Chemical and Physical Properties
Names and Identifiers
-
- isobutyl caproate
- Isobutyl hexanoate
- n-Caproic acid isobutyl ester
- 2-Methyl-1-propyl caproate
- 2-methylpropyl hexanoate
- Hexanoic Acid Isobutyl Ester
- FEMA 2202
- Isobutylhexanoat
- sobutyl hexanoate
- BUTYL ISO, CAPROATE
- ISOBUTYL N-HEXANOATE
- BUTYL ISO, HEXANOATE
- Isobutyl n-Caproate
- Caproic acid isobutyl
-
- MDL： MFCD00048870
- Inchi： 1S/C10H20O2/c1-4-5-6-7-10(11)12-8-9(2)3/h9H,4-8H2,1-3H3
- InChI Key： UXUPPWPIGVTVQI-UHFFFAOYSA-N
- SMILES： CCCCCC(OCC(C)C)=O
Computed Properties
- Exact Mass: 172.14600
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Transparent, colorless to yellow liquid. It has apple and cocoa aromas, with green aroma, wax aroma, fresh pulp, tropical fruit and jackfruit aroma
- Density: 0.856
- Melting Point: -64.3°C (estimate)
- Boiling Point: 348-350 ºC
- Flash Point: 169 ºF
- Refractive Index: 1.414
- PSA: 26.30000
- LogP: 2.76590
- FEMA: 2202
- Solubility: Dissolve in ethanol
isobutyl caproate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319
- Warning Statement： P305+P351+P338
- WGK Germany：2
- Hazard Category Code： 36/37
- Safety Instruction： 26
- RTECS：MO8389000
-
Hazardous Material Identification：
- Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
isobutyl caproate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
isobutyl caproate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I110869-100ml |
isobutyl caproate |
105-79-3 | 98% | 100ml |
¥83.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I110869-500ml |
isobutyl caproate |
105-79-3 | 98% | 500ml |
¥156.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I110869-1L |
isobutyl caproate |
105-79-3 | 98% | 1l |
¥249.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I110869-25ml |
isobutyl caproate |
105-79-3 | 98% | 25ml |
¥29.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018227-100ml |
isobutyl caproate |
105-79-3 | 98% | 100ml |
￥122 | 2023-09-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018227-25ml |
isobutyl caproate |
105-79-3 | 98% | 25ml |
￥50 | 2023-09-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811899-5L |
Isobutyl hexanoate |
105-79-3 | 98% | 5L |
2,180.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W220205-SAMPLE |
isobutyl caproate |
105-79-3 | ≥98%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W220205-1KG |
isobutyl caproate |
105-79-3 | ≥98%, FG | 1KG |
1396.99 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W220205-9KG |
isobutyl caproate |
105-79-3 | ≥98%, FG | 9KG |
7059.83 | 2021-05-17 |
isobutyl caproate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:105-79-3)Isobutyl Hexanoate；≥ 98.0%
Order Number:LE14218
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
isobutyl caproate Related Literature
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Xin Guo,Longkai Shi,Shuai Yang,Roujia Yang,Xinyue Dai,Tao Zhang,Ruijie Liu,Ming Chang,Qingzhe Jin,Xingguo Wang Food Funct. 2019 10 4220
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2. Herbicides. Part I. Crystal structure of 2,4-D (2,4-dichlorophenoxyacetic acid)Graham Smith,Colin H. L. Kennard,Alan H. White J. Chem. Soc. Perkin Trans. 2 1976 791
-
Dongdong Du,Min Xu,Jun Wang,Shuang Gu,Luyi Zhu,Xuezhen Hong RSC Adv. 2019 9 21164
-
Juliete Pedreira Nogueira,Airla Carla Pires de Siqueira,Rafael Donizete Dutra Sandes,Mércia de Sousa Galv?o,Maria Terezinha Santos Leite Neta,Narendra Narain Anal. Methods 2018 10 5851
-
Jinyuan Sun,Qinya Li,Siqi Luo,Jinglin Zhang,Mingquan Huang,Feng Chen,Fuping Zheng,Xiaotao Sun,Hehe Li RSC Adv. 2018 8 23757
Related Categories
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:105-79-3)Isobutyl Hexanoate；≥ 98.0%
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry